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Compound of Interest

Compound Name: Thiol-PEG3-acid

Cat. No.: B611344 Get Quote

This technical guide provides comprehensive safety information, handling protocols, and

application methodologies for Thiol-PEG3-acid. It is intended for researchers, scientists, and

drug development professionals.

Chemical and Physical Properties
Thiol-PEG3-acid is a heterobifunctional linker molecule featuring a terminal thiol (-SH) group

and a carboxylic acid (-COOH) group, separated by a hydrophilic three-unit polyethylene glycol

(PEG) spacer.[1][2] This structure allows for the sequential or orthogonal conjugation of

different molecules. The PEG spacer enhances solubility in aqueous media, which is beneficial

for biological applications.[1]

Table 1: Physical and Chemical Properties of Thiol-PEG3-acid
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Property Value Source

Molecular Formula C9H18O5S [1][3]

Molecular Weight 238.30 g/mol

Appearance Liquid

Boiling Point 377.5 ± 37.0 °C at 760 mmHg

Purity ≥95%

CAS Number 1347750-82-6

Synonyms

3-[2-[2-(2-

sulfanylethoxy)ethoxy]ethoxy]p

ropanoic acid, SH-PEG3-

COOH

Safety and Hazard Information
Thiol-PEG3-acid is classified as harmful if swallowed, causes skin and serious eye irritation,

and may cause respiratory irritation. It is crucial to handle this compound with appropriate

safety precautions.

Table 2: GHS Hazard Classification for Thiol-PEG3-acid

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Source:
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Quantitative Toxicity Data: Specific quantitative toxicity data, such as LD50 values, are not

available for Thiol-PEG3-acid. The hazard classification is based on available data for similar

compounds.

Handling and Storage
Proper handling and storage are essential to ensure the stability of Thiol-PEG3-acid and the

safety of laboratory personnel.

Personal Protective Equipment (PPE)
A detailed summary of recommended PPE is provided in the table below.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Recommendation

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.

Skin Protection
Wear impervious clothing and protective gloves

(e.g., nitrile rubber).

Respiratory Protection
Use a suitable respirator when handling large

quantities or in poorly ventilated areas.

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Storage Conditions
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Store in a tightly sealed container in a cool, well-ventilated area.

Recommended storage temperature is -20°C.

Keep away from direct sunlight and sources of ignition.

Incompatible with strong acids/alkalis and strong oxidizing/reducing agents.

Emergency and First Aid Procedures
Table 4: First Aid Measures

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with

plenty of water. Remove contaminated clothing

and shoes. Get medical attention.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

Experimental Protocols and Applications
Thiol-PEG3-acid is a versatile linker used in bioconjugation, the synthesis of Proteolysis

Targeting Chimeras (PROTACs), and the formation of self-assembled monolayers (SAMs).

Bioconjugation
The thiol and carboxylic acid groups on Thiol-PEG3-acid allow for the conjugation of two

different molecules. The thiol group can react with maleimides, haloacetamides, and disulfides,
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while the carboxylic acid can be activated to react with primary amines.

Activation of the Carboxylic Acid:

Dissolve Thiol-PEG3-acid in an appropriate anhydrous organic solvent (e.g., DMF or

DMSO).

Add an activating agent such as N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC) in the presence of N-hydroxysuccinimide (NHS)

to form an NHS ester.

The reaction is typically carried out at room temperature for several hours.

Reaction with an Amine-Containing Molecule:

Add the amine-containing molecule to the activated Thiol-PEG3-acid solution.

The reaction is usually performed in a buffer with a pH of 7-9.

Allow the reaction to proceed for several hours at room temperature or overnight at 4°C.

Purification:

Purify the resulting conjugate using size-exclusion chromatography or dialysis to remove

unreacted reagents.

Reaction of the Thiol Group:

The purified conjugate with a free thiol group can then be reacted with a maleimide-

functionalized molecule.

This reaction is typically carried out in a buffer at a pH of 6.5-7.5.

The reaction is generally rapid, proceeding to completion within a few hours at room

temperature.

Final Purification:
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Purify the final bioconjugate using appropriate chromatography techniques.

Step 1: Carboxylic Acid Activation

Step 2: Amine Coupling

Step 3: Thiol-Maleimide Coupling

Thiol-PEG3-acid

Activated Thiol-PEG3-NHS Ester

Activation

EDC/NHS

Amine-containing
Molecule 1

Thiol-PEG3-Molecule 1
Conjugate

Amide Bond Formation

Maleimide-containing
Molecule 2

Final Bioconjugate

Thioether Bond Formation

Click to download full resolution via product page
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Caption: General workflow for a two-step bioconjugation using Thiol-PEG3-acid.

PROTAC Synthesis
Thiol-PEG3-acid can be used as a linker in the synthesis of PROTACs, which are molecules

that induce the degradation of target proteins. The linker connects a ligand for the target protein

to a ligand for an E3 ubiquitin ligase.

PROTAC Synthesis using Thiol-PEG3-acid

E3 Ligase Ligand
(with amine)

Intermediate Conjugate
(E3 Ligase-PEG3-Thiol)

Amide Coupling
(via activated acid)

Thiol-PEG3-acid Target Protein Ligand
(with maleimide)

Final PROTACThiol-Maleimide
Coupling

Click to download full resolution via product page

Caption: Logical relationship in PROTAC synthesis utilizing Thiol-PEG3-acid.

Formation of Self-Assembled Monolayers (SAMs)
The thiol group of Thiol-PEG3-acid has a strong affinity for gold surfaces, allowing for the

formation of well-ordered self-assembled monolayers (SAMs). This is useful for creating

functionalized surfaces for biosensors and other applications.

Substrate Preparation:

Use a clean gold-coated substrate (e.g., gold-coated glass or silicon).

Clean the substrate to remove organic contaminants. A common method is to use a

piranha solution (a mixture of sulfuric acid and hydrogen peroxide). Caution: Piranha

solution is extremely corrosive and reactive. Handle with extreme care. Alternatively,

UV/ozone cleaning can be used.
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Rinse the cleaned substrate thoroughly with deionized water and then with ethanol.

Dry the substrate under a stream of high-purity nitrogen gas.

Preparation of Thiol Solution:

Prepare a dilute solution of Thiol-PEG3-acid in a suitable solvent, typically high-purity

ethanol.

A typical concentration is 1-10 mM.

Since Thiol-PEG3-acid has a carboxylic acid group, the pH of the solution may need to

be adjusted to approximately 2 by adding a small amount of hydrochloric acid to ensure

proper self-assembly.

Self-Assembly:

Immerse the clean, dry gold substrate into the thiol solution in a sealed container to

prevent solvent evaporation and contamination.

Allow the self-assembly to proceed for 12-24 hours at room temperature to form a well-

ordered monolayer.

Rinsing and Drying:

After incubation, remove the substrate from the thiol solution.

Rinse the substrate thoroughly with ethanol to remove non-chemisorbed molecules.

Dry the functionalized substrate under a stream of high-purity nitrogen gas.

Storage:

Store the SAM-coated substrate in a clean, dry environment, such as a desiccator or

under an inert atmosphere.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b611344?utm_src=pdf-body
https://www.benchchem.com/product/b611344?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clean Gold Substrate

Immerse Substrate
in Solution

Prepare Thiol-PEG3-acid
Solution (1-10 mM in Ethanol)

Incubate for 12-24 hours

Rinse with Ethanol

Dry with Nitrogen

Functionalized Surface
(SAM-coated)

Click to download full resolution via product page

Caption: Experimental workflow for the formation of a self-assembled monolayer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Thiol-PEG3-acid, 1347750-82-6 | BroadPharm [broadpharm.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b611344?utm_src=pdf-body-img
https://www.benchchem.com/product/b611344?utm_src=pdf-custom-synthesis
https://broadpharm.com/product/bp-21804
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Thiol-PEG3-acid, CAS 1347750-82-6 | AxisPharm [axispharm.com]

3. Thiol-PEG3-acid | C9H18O5S | CID 77078371 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Thiol-PEG3-acid Safety, Handling, and
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611344#thiol-peg3-acid-safety-data-sheet-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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